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This document provides detailed application notes and protocols for the component-level

measurement of methane (CH4) emissions from industrial facilities. Accurate quantification of

fugitive emissions from individual sources is critical for environmental monitoring, leak detection

and repair (LDAR) programs, and the development of effective emission reduction strategies.

[1][2]

Introduction to Component-Level Measurement
Component-level measurement involves the direct assessment of methane emissions from

individual pieces of equipment, such as valves, flanges, connectors, pumps, and compressor

seals.[3][4] This "bottom-up" approach provides granular data that is essential for identifying

significant emission sources, prioritizing repairs, and improving emission inventories.[2][5] In

contrast to facility-level or regional "top-down" measurements, component-level quantification

allows for targeted mitigation efforts.[2][5]

Key Measurement Technologies
Several technologies are employed for component-level methane emission measurement. The

primary methods covered in these protocols are:
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Optical Gas Imaging (OGI): Utilizes infrared cameras to visualize gas leaks that are invisible

to the naked eye.[6][7]

EPA Method 21: A regulatory method for the detection of volatile organic compound (VOC)

leaks, including methane, using a portable monitoring instrument.[8][9]

High-Flow Sampling: A quantitative method that captures the entire gas leak from a

component to measure the emission rate directly.[3][10][11][12]

A comparison of the typical applications and capabilities of these technologies is presented in

Table 1.

Technology
Primary

Application

Measurement

Type
Key Advantage Limitation

Optical Gas

Imaging (OGI)

Leak detection

and localization

Qualitative

(visualization)

Rapid screening

of large areas

and components

that are difficult

to access.[1]

Does not directly

quantify emission

rates.[1][5]

EPA Method 21
Leak detection

and screening

Semi-quantitative

(concentration

measurement)

Standardized

regulatory

method for

identifying

leaking

components.[8]

[9]

Screening value

is a poor

predictor of the

mass emission

rate.[1]

High-Flow

Sampling

Leak rate

quantification

Quantitative

(mass flow rate)

Provides a direct

measurement of

the emission rate

from a specific

component.[12]

[13]

More time-

consuming than

screening

methods; not

suitable for all

component types

or leak sizes.[12]
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Experimental Protocols
Protocol for Optical Gas Imaging (OGI) Surveys
This protocol is based on the principles outlined in the U.S. Environmental Protection Agency's

(EPA) "Appendix K to 40 CFR part 60".[6][7]

Objective: To detect and locate fugitive methane emissions from facility components.

Materials:

An OGI camera capable of detecting methane emissions. The camera must meet the

performance requirements specified in Appendix K, such as the ability to detect methane
emissions of 19 grams per hour.[6]

Certified operator with documented training and experience.[6][14]

Data logging system for recording survey details and leak locations.

Anemometer and thermometer to measure environmental conditions.

Procedure:

Pre-Survey Preparation:

Develop a monitoring plan that includes a list of components to be surveyed and a

planned survey route.[6][15]

Verify the OGI camera's performance according to the manufacturer's instructions and

Appendix K requirements.[6]

Establish the operating envelope, which defines the range of conditions (e.g., wind speed,

temperature difference between the gas and background) under which the survey can be

effectively conducted.[6]

On-Site Survey:

Record the date, time, and environmental conditions (wind speed, ambient temperature).
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Systematically scan each component identified in the monitoring plan.

The operator should view components from multiple angles to ensure complete coverage.

[16]

Maintain an appropriate viewing distance as defined by the operating envelope.[6]

Dwell on each component for a sufficient amount of time to detect intermittent leaks. For a

simple scene with 10 or fewer components, a dwell time of 10 seconds is required.[6]

Leak Identification and Documentation:

When a leak is detected, record a video of the emission.

Document the location of the leaking component (e.g., using GPS coordinates or physical

tags).

Estimate the size of the leak (e.g., small, medium, large) based on the visual appearance

of the gas plume. Note that this is a qualitative assessment.

Post-Survey:

Compile a report detailing the survey findings, including the number and location of

detected leaks.

Provide video evidence of the leaks for repair prioritization.

Diagram of OGI Experimental Workflow:

Pre-Survey Preparation On-Site Survey Leak Identification & Documentation Post-Survey

Develop Monitoring Plan Verify OGI Camera Establish Operating Envelope Record Environmental Conditions Systematically Scan Components View from Multiple Angles Maintain Viewing Distance & Dwell Time Record Video of Leak Document Component Location Qualitatively Estimate Leak Size Compile Survey Report Provide Evidence for Repair

Click to download full resolution via product page

Caption: OGI survey workflow from preparation to reporting.
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Protocol for EPA Method 21 Screening
Objective: To identify leaking components by measuring the concentration of VOCs at the

component's surface.

Materials:

A portable VOC analyzer that meets the requirements of Method 21, such as a flame

ionization detector (FID) or a photoionization detector (PID).[9] The instrument must be

intrinsically safe for use in potentially explosive atmospheres.[8]

Calibration gases (zero gas and a known concentration of methane).

Sample probe with a maximum diameter of 1/4 inch.[8]

Data logger.

Procedure:

Instrument Calibration and Checkout:

Calibrate the instrument daily before use with a zero gas and a calibration gas (e.g., 500

ppm methane).

Perform a calibration drift check at the end of each survey day.

Screening Technique:

For each component, place the probe at the surface of the interface where leakage could

occur (e.g., the valve stem packing).

Move the probe along the interface, sampling at all potential leak points.

For valves, screen the circumference of the packing-gland interface.

For flanges, screen the entire circumference of the flange-gasket interface.

Leak Detection and Measurement:
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A leak is detected if the instrument reading is greater than or equal to the leak definition

specified in the applicable regulation (e.g., 500 ppm above background).

When a leak is detected, continue to move the probe around the interface to find the

maximum concentration.

Record the maximum measured concentration for the leaking component.

Documentation:

Identify the leaking component with a weatherproof and readily visible tag.

Record the component identification, date, time, operator, and the maximum screening

value in a log.

Diagram of EPA Method 21 Logical Relationships:
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Caption: Decision logic for EPA Method 21 leak screening.
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Protocol for High-Flow Sampling
Objective: To quantify the mass emission rate of methane from a leaking component.

Materials:

A high-flow sampler (e.g., Bacharach Hi-Flow Sampler, SEMTECH HI-FLOW 2).[11][17]

These devices are portable, battery-powered, and intrinsically safe.[10]

A variety of sampling attachments to ensure complete capture of emissions from different

component types.[12]

Calibration gases.

Procedure:

Instrument Preparation and Calibration:

Calibrate the instrument according to the manufacturer's instructions. This typically

involves a zero calibration and a span calibration with a known concentration of methane.

Regular calibration is crucial for accurate measurements.[18]

Select the appropriate sampling attachment for the component being measured.

Measurement Process:

Place the sampling attachment over the leaking component to ensure all fugitive gas is

captured and drawn into the instrument.[10][12]

The instrument draws in the leaking gas along with a large volume of ambient air at a high

flow rate.[3][12]

The instrument measures the total flow rate of the sampled air-gas mixture and the

concentration of methane in the mixture.[3][10] It also measures the ambient methane
concentration to correct the reading.[12]

The mass leak rate is calculated by the instrument's software by multiplying the sample

flow rate by the difference between the sample gas concentration and the ambient gas
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concentration.[12]

Ensuring Complete Capture:

To verify that all leaking gas is being captured, a two-point measurement can be

performed.[17]

Take the first measurement at the highest possible flow rate.

Take a second measurement at a flow rate that is approximately 70-80% of the first.

If the two calculated leak rates are within 10% of each other, it can be assumed that

complete capture was achieved.[17]

Data Recording:

Record the calculated leak rate (typically in units of standard cubic feet per minute or

grams per hour).

Document the component identification, date, time, and operator.

Quantitative Data from High-Flow Samplers:

Instrument Detection Range Accuracy Technology

SEMTECH HI-FLOW

2

0.0005 to 25 CFM

(0.015 to 700 lpm)[11]
Better than 5%[11]

Tunable Diode Laser

Absorption

Spectroscopy

(TDLAS)[11]

Hetek Flow Sampler Not specified
Calculated Leak Rate:

±10%[10]

High-flow rate

sampling method[10]

Bacharach Hi-Flow

Sampler

Up to 8 SCFM (11.5

Mcfd)[12]

±10% (under ideal

conditions)[19]

Catalytic Oxidation

and Thermal

Conductivity[18]

Cubic Portable

Methane High-Flow

Sampler

Max sampling flow

rate of approx. 400

L/min[3]

Not specified Not specified
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Data Presentation and Interpretation
All quantitative data collected from component-level measurements should be compiled into a

structured database. This allows for easy comparison of emission rates across different

component types, facilities, and time periods. This data is crucial for:

Identifying "Super-Emitters": A small number of large leaks often contribute the majority of

total emissions.[1]

Developing Emission Factors: Component-specific emission factors can be developed from

measurement data to improve overall emission inventories.[13][20]

Prioritizing Repairs: By quantifying the leak rate, repair efforts can be focused on the

components with the highest emissions, leading to more effective and efficient emission

reductions.[1]

Conclusion
Component-level measurement of methane emissions is a fundamental aspect of effective

environmental management in industries where fugitive emissions are a concern. The selection

of the appropriate measurement technology and the adherence to standardized protocols are

essential for obtaining accurate and actionable data. By combining screening techniques like

OGI and EPA Method 21 with quantitative methods such as high-flow sampling, researchers

and facility operators can gain a comprehensive understanding of their methane emission

profile and implement targeted strategies for mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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